3-(2-Methylthiophenyl)-5-nitrobenzoic acid, 95%

• IUPAC Name: 3-(2-methylsulfanylphenyl)-5-nitrobenzoic acid
• InChI: InChI=1S/C14H11NO4S/c1-20-13-5-3-2-4-12(13)9-6-10(14(16)17)8-11(7-9)15(18)19/h2-8H,1H3,(H,16,17)
• InChI Key: IMAHWHHKIIIYSN-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C14H11NO4S
• Molecular Weight: 289.31 g/mol

Description

3-(2-Methylthiophenyl)-5-nitrobenzoic acid (also known as MNPBA) is a synthetic organic compound with a molecular formula of C9H7NO3S. It is a solid, yellow-colored compound that is soluble in most organic solvents. MNPBA is a useful reagent for organic synthesis and is widely used in the laboratory for a variety of applications.

Scientific Research Applications

MNPBA is widely used in scientific research for a variety of applications. It is used as a reagent in the synthesis of various organic compounds, including pharmaceuticals, dyes, and agrochemicals. It is also used in the synthesis of fluorinated compounds and in the preparation of novel polymers. In addition, MNPBA has been used in the synthesis of organic semiconductors, heterocyclic compounds, and organometallic compounds.

Mechanism of Action

The mechanism of action of MNPBA is not fully understood. However, it is believed that the nitro group of MNPBA is responsible for its reactivity. The nitro group is believed to undergo a series of reactions, including nucleophilic attack, electron transfer, and proton transfer, to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of MNPBA are not well understood. However, it has been shown to have some effect on the activity of enzymes involved in the metabolism of drugs. In addition, MNPBA has been shown to inhibit the activity of several enzymes involved in the synthesis of fatty acids.

Advantages and Limitations for Lab Experiments

The main advantage of using MNPBA in laboratory experiments is its high reactivity. It is a highly reactive compound that can be used to synthesize a variety of organic compounds in high yields. It is also relatively inexpensive and can be stored for long periods of time without degradation. The main limitation of using MNPBA is its toxicity. It is a toxic compound and should be handled with care.

Future Directions

There are a number of potential future directions for research involving MNPBA. These include further investigation into its biochemical and physiological effects, as well as its potential applications in drug synthesis and development. Additional research could also focus on improving the synthesis of MNPBA and developing new methods for its use in laboratory experiments. Finally, further research could focus on the development of new catalysts and reagents that could be used in the synthesis of MNPBA and other organic compounds.

Synthesis Methods

MNPBA is most commonly synthesized by the reaction of 2-methylthiophenol and 5-nitrobenzotrifluoride in the presence of a base such as potassium carbonate. The reaction proceeds in a single step and produces MNPBA in high yields. The reaction is typically carried out in aqueous media at a temperature of 60-70°C.